Cas no 2091250-58-5 (5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine)

• Product Name: 5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine
• CAS No: 2091250-58-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 5296486
• PubChem ID: 130331973
• Update Time: 2026-03-10

5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-c]pyridazine, 5-bromo-3-methyl-
• 5-Bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine
• DB-382197
• SCHEMBL19244571
• F89217
• PS-17492
• 2091250-58-5
• 5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine

• Inchi： 1S/C7H6BrN3/c1-4-2-5-6(8)3-9-7(5)11-10-4/h2-3H,1H3,(H,9,11)
• InChI Key： RCHDIAXTEAWVMR-UHFFFAOYSA-N
• SMILES： C12NC=C(Br)C1=CC(C)=NN=2

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine

Research Brief on 5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine (CAS: 2091250-58-5) in Chemical Biology and Pharmaceutical Applications

The compound 5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine (CAS: 2091250-58-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, featuring a pyrrolopyridazine core, serves as a versatile building block for the development of novel small-molecule inhibitors and probes targeting various biological pathways. Recent studies have highlighted its utility in kinase inhibition, epigenetic modulation, and as a key intermediate in the synthesis of more complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine derivatives as selective inhibitors of cyclin-dependent kinases (CDKs), particularly CDK9, which plays a critical role in transcriptional regulation. The bromo-substituent at the 5-position was found to enhance binding affinity through halogen bonding interactions with the kinase hinge region, while the methyl group at the 3-position improved metabolic stability. These findings suggest that this scaffold could be further optimized for the development of next-generation CDK inhibitors with improved selectivity and pharmacokinetic properties.

Another significant application of this compound was reported in a recent ACS Chemical Biology paper, where it served as a precursor for the synthesis of fluorescent probes targeting bromodomain-containing proteins (BRDs). The researchers utilized the reactivity of the bromine atom to introduce various fluorophores via palladium-catalyzed cross-coupling reactions, creating a library of probes with diverse spectral properties. These tools have enabled real-time monitoring of BRD-ligand interactions in live cells, providing new insights into the dynamics of epigenetic regulation.

From a synthetic chemistry perspective, 5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine has proven valuable in metal-catalyzed cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. A 2022 Nature Communications article detailed its use in the efficient synthesis of complex polyheterocyclic systems through sequential palladium-catalyzed transformations. The electron-deficient nature of the pyrrolopyridazine ring facilitates these transformations while maintaining excellent functional group tolerance.

Recent advances in computational chemistry have also shed light on the conformational preferences and electronic properties of this scaffold. Density functional theory (DFT) calculations reveal that the planar structure of the core facilitates π-stacking interactions with aromatic amino acid residues in protein binding pockets, while the bromine atom serves as both a synthetic handle and a contributor to favorable hydrophobic interactions. These insights are guiding the rational design of new derivatives with enhanced binding characteristics.

In the pharmaceutical development pipeline, several companies have included 5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine-based compounds in their preclinical programs for oncology and inflammatory diseases. The scaffold's balance of synthetic accessibility, favorable physicochemical properties, and demonstrated biological activity makes it particularly attractive for drug discovery efforts. Current research is focusing on improving solubility and reducing potential off-target effects while maintaining the core pharmacophore features.

Looking forward, the versatility of 5-bromo-3-methyl-7H-pyrrolo[2,3-c]pyridazine positions it as a promising platform for the development of both chemical probes and therapeutic candidates. Ongoing research is exploring its application in targeted protein degradation (PROTACs), covalent inhibitor design, and as a component of bifunctional molecules. As synthetic methodologies continue to advance and our understanding of its structure-activity relationships deepens, this scaffold is likely to play an increasingly important role in chemical biology and medicinal chemistry research.